3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one

• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H18N4O4S/c1-13-18(19(26)23(21(13)2)15-6-4-3-5-7-15)22-17(25)12-29-20(22)14-8-10-16(11-9-14)24(27)28/h3-11,20H,12H2,1-2H3
• InChI Key: REZYKVBAWWFODM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(SCC3=O)C4=CC=C(C=C4)[N+](=O)[O-]

Description

3-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one is a synthetic chemical compound designed for early-stage discovery research. This molecule is a hybrid structure featuring a 4-thiazolidinone core, a privileged scaffold in medicinal chemistry known for its diverse biological potential . It is substituted at the 2-position with a 4-nitrophenyl group and at the 3-position with a 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl moiety, which is derived from 4-aminoantipyrine. The presence of the 4-nitro group on the phenyl ring can significantly influence the compound's electronic properties and its binding affinity to biological targets, making it a valuable building block in the development of structure-activity relationships (SAR). Compounds containing the 4-thiazolidinone ring have been extensively investigated for a wide spectrum of pharmacological activities, including anticancer properties . Similarly, N-substituted pyrazole derivatives are of continued interest in scientific literature due to their documented chemical and pharmaceutical properties . This product is provided as-is for research applications such as hit identification, library screening, and chemical biology studies. As an early-discovery compound, analytical data is limited, and the buyer assumes responsibility for confirming product identity and/or purity. This product is for research use only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound possesses a complex structure that includes a pyrazole ring, a thiazolidinone moiety, and nitrophenyl groups. Its molecular formula is $C_{19}H_{18}N_{4}O_{4}$ with a molecular weight of approximately 366.37 g/mol. The presence of various functional groups contributes to its biological activity.

Anticancer Activity

Recent studies have indicated that compounds containing the pyrazole moiety exhibit significant anticancer properties. For instance, derivatives of pyrazole have been shown to inhibit the proliferation of various cancer cell lines such as A549 (lung cancer) and HCT116 (colon cancer) with varying degrees of potency. The IC50 values for some related compounds were reported to be around 200 µg/mL, suggesting moderate activity against these cell lines .

Table 1: Anticancer Activity of Related Pyrazole Compounds

Compound	Cell Line	IC50 (µg/mL)	Activity Level
Compound 7f	A549	193.93	Moderate
Compound 7a	HCT116	208.58	Moderate
Compound 7b	HCT116	238.14	Moderate

Anti-inflammatory Properties

The compound also demonstrates anti-inflammatory effects, attributed to the inhibition of pro-inflammatory cytokines and mediators. Pyrazole derivatives have been linked to reduced inflammation in various models, highlighting their potential as therapeutic agents in inflammatory diseases .

Antimicrobial Activity

The biological activity extends to antimicrobial properties as well. Pyrazole-based compounds have shown efficacy against a range of pathogens including bacteria and fungi. Studies indicate that these compounds can disrupt microbial cell membranes or inhibit essential enzymes, leading to cell death .

The mechanisms through which this compound exerts its biological effects are multifaceted:

• Apoptosis Induction : The compound has been shown to trigger apoptotic pathways in cancer cells by modulating the expression of Bcl-2 family proteins.
• Enzyme Inhibition : It may inhibit specific enzymes involved in inflammation and cancer progression.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that it induces oxidative stress in target cells, contributing to cytotoxicity.

Case Studies and Research Findings

A notable study published in Nature highlighted the synthesis and anticancer activity of similar pyrazole derivatives, showcasing their potential against multiple cancer types . Another research article emphasized the structural characteristics that enhance the biological activity of these compounds through specific intermolecular interactions .

Table 2: Summary of Case Studies

Study Reference	Key Findings
Nature (2023)	Anticancer activity against A549 and HCT116
RSC Advances (2020)	Structural analysis revealing stability factors
PMC Article (2014)	Demonstrated antimicrobial properties

Scientific Research Applications

Antimicrobial Activity

Recent studies have demonstrated that derivatives of thiazolidinones exhibit significant antimicrobial properties. The compound has been tested against various bacterial strains, showing promising results particularly against Gram-positive bacteria. For instance, the compound's activity was evaluated using disc diffusion methods, revealing effectiveness against species such as Bacillus cereus and Staphylococcus aureus .

Table 1: Antimicrobial Activity of Thiazolidinone Derivatives

Bacterial Strain	Zone of Inhibition (mm)	Reference
Bacillus cereus	15
Staphylococcus aureus	18
Escherichia coli	10

Anticancer Properties

The anticancer potential of the compound has been investigated through various in vitro studies. It has been identified as a potent inhibitor of certain cancer cell lines, including MCF7 (breast cancer) and HCT116 (colon cancer). The mechanism of action appears to involve the inhibition of thymidylate synthase, an enzyme critical for DNA synthesis .

Table 2: Anticancer Activity Against Different Cell Lines

Cell Line	IC50 Value (µM)	Reference
MCF7	0.47
HCT116	1.4
HUH7	0.85

Anti-inflammatory Effects

Molecular docking studies have suggested that this compound may act as a potential inhibitor of the enzyme 5-lipoxygenase , which is involved in inflammatory processes. The computational analysis indicates that structural modifications could enhance its anti-inflammatory efficacy, making it a candidate for further optimization in drug development .

Synthesis and Characterization

The synthesis of the compound involves multi-step reactions starting from commercially available reagents. Techniques such as Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS) have been employed to confirm the structure and purity of the synthesized product .

Chemical Reactions Analysis

Synthetic Routes and Precursor Reactivity

The compound’s synthesis likely involves multi-step reactions similar to those observed in related pyrazolone-thiazolidinone hybrids. Key steps may include:

• Condensation reactions : Formation of the thiazolidinone ring via reaction between a pyrazolone amine (e.g., 4-aminoantipyrine derivatives) and a nitro-substituted carbonyl compound (e.g., 4-nitrobenzaldehyde or its derivatives) in the presence of thioglycolic acid or isothiocyanates .

• Cyclization : Acid- or base-catalyzed cyclization to form the fused heterocyclic system .

Functional Group Reactivity

The compound’s reactivity is governed by two key moieties:

Thiazolidinone Core

• Ring-opening reactions : Under acidic or basic conditions, the thiazolidinone ring may undergo hydrolysis to yield corresponding thiol or amide derivatives.

• Electrophilic substitution : The sulfur atom in the thiazolidinone ring may participate in nucleophilic reactions, such as alkylation or acylation .

4-Nitrophenyl Substituent

• Nitro group reduction : The nitro group (-NO₂) at the 4-position of the phenyl ring can be reduced to an amine (-NH₂) using catalysts like palladium on carbon or Fe/HCl, enabling further functionalization .

• Electrophilic aromatic substitution : The electron-withdrawing nitro group directs incoming electrophiles to meta positions, facilitating reactions like nitration or sulfonation .

Derivatization Pathways

Derivatives of this compound can be synthesized via:

Reaction Type	Conditions	Product	Source
Knoevenagel condensation	Aldehyde + thioglycolic acid, reflux	Benzylidene-thiazolidinone derivatives with extended conjugation
Mannich reaction	Formaldehyde + amine, acidic conditions	Aminoalkyl derivatives for enhanced biological activity
Nucleophilic substitution	Halogenation followed by SN2 reactions	Halogenated analogs (e.g., Cl, Br) at the thiazolidinone or phenyl rings

Mechanistic Insights

• Antimicrobial activity : Derivatives of this scaffold inhibit bacterial enzymes (e.g., dihydrofolate reductase) via hydrogen bonding with the nitro group and hydrophobic interactions with the thiazolidinone ring .

• Anticancer activity : The nitro group may undergo intracellular reduction to generate reactive nitrogen species, inducing DNA damage .

Stability and Degradation

• Photodegradation : The nitro group renders the compound susceptible to UV-light-induced degradation, forming nitroso intermediates.

• Thermal stability : Decomposition occurs above 250°C, primarily involving the cleavage of the thiazolidinone ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

Compound Name	Core Structure	Key Substituents	Biological Activity
Target Compound	Thiazolidin-4-one	4-Nitrophenyl, pyrazol-4-yl	Not explicitly reported (discontinued)
1-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-(4-nitrophenyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile	Tetrahydropyrimidine	4-Nitrophenyl, thioxo, pyrazol-4-yl	Antimicrobial, anti-inflammatory
3-[2-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)hydrazinylidene]-1-phenylbutanedione	Hydrazone	Butanedione, pyrazol-4-yl	Anti-diabetic
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-3-[3-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl]propanamide	Pyridazinone-acetamide hybrid	Pyridazinone, fluorophenyl, pyrazol-4-yl	Anti-breast cancer

Key Structural Differences and Implications

• Thiazolidinone vs. In contrast, the tetrahydropyrimidine-thioxo derivative () includes a six-membered ring with a sulfur atom (C=S), which may increase rigidity and alter binding kinetics .
• 4-Nitrophenyl vs. Fluorophenyl Substituents : The 4-nitrophenyl group (target compound) is strongly electron-withdrawing, while fluorophenyl () provides moderate electronegativity. This difference could influence solubility and target affinity .
• Hydrazone Linkages: The hydrazone derivative () uses a flexible N–N bridge, enabling conformational adaptability for enzyme binding, unlike the rigid thiazolidinone core .

Physicochemical Properties

Property	Target Compound	Tetrahydropyrimidine-Thioxo Derivative	Hydrazone Derivative
Melting Point (°C)	Not reported	190.9	Not reported
IR Peaks (cm⁻¹)	Expected: ~1700 (C=O), ~1380 (NO₂)	1700, 1689 (C=O), 1380 (NO₂), 1308 (C=S)	3076 (CH arom.), 2188 (CN)
Solubility	Likely low (discontinued)	Moderate (recrystallized from DMF)	High (ethanol/water mixtures)

Preparation Methods

Vilsmeier-Haack Formylation of Pyrazole Derivatives

The synthesis begins with the preparation of 1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazole-4-carbaldehyde (1 ), a critical intermediate. As reported by Insuasty et al., this aldehyde is synthesized via the Vilsmeier-Haack reaction. Acetophenone hydrazone is treated with phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) at 50–60°C for 4–5 hours, yielding the formylated pyrazole derivative. This step is pivotal for introducing the aldehyde group necessary for subsequent Knoevenagel condensations.

Cyclocondensation with Thiourea Derivatives

The thiazolidinone ring is constructed through cyclocondensation reactions. Popiołek et al. demonstrated that N-substituted hydrazides react with mercaptoacetic acid in 1,4-dioxane to form 1,3-thiazolidin-4-ones. For the target compound, 4-nitrophenylacetic hydrazide (2 ) is condensed with mercaptoacetic acid under reflux for 6 hours, yielding 2-(4-nitrophenyl)-1,3-thiazolidin-4-one (3 ). The reaction proceeds via nucleophilic attack of the hydrazide’s nitrogen on the carbonyl carbon of mercaptoacetic acid, followed by cyclization (Figure 1).

Integration of Pyrazole and Thiazolidinone Moieties

Knoevenagel Condensation

The pyrazole aldehyde (1 ) and thiazolidinone intermediate (3 ) are coupled via a Knoevenagel condensation. As described by Kumar et al., this reaction involves the base-catalyzed (e.g., piperidine) condensation of an active methylene compound (e.g., thiazolidinone) with an aldehyde. The reaction is conducted in ethanol under reflux for 8–12 hours, facilitating the formation of the conjugated system linking the pyrazole and thiazolidinone rings. The product, 3-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-(4-nitrophenyl)-1,3-thiazolidin-4-one (4 ), is obtained in 65–75% yield after recrystallization from ethanol.

Alternative Route: Cyclocondensation of Pyrazole Thioureas

An alternative method involves pyrazole-based thioureas (5 ) as S,N-binucleophiles. Insuasty et al. reported that reacting 4-nitrobenzaldehyde with thiosemicarbazide forms a thiourea derivative, which undergoes cyclocondensation with ethyl chloroacetate in the presence of triethylamine. This one-pot reaction generates the thiazolidinone ring while incorporating the 4-nitrophenyl group at position 2. The pyrazole moiety is introduced via subsequent Schiff base formation with the pre-synthesized pyrazole aldehyde (1 ).

Reaction Optimization and Mechanistic Insights

Solvent and Catalyst Effects

The choice of solvent significantly impacts reaction efficiency. Dioxane and ethanol are preferred for cyclocondensation and Knoevenagel reactions, respectively, due to their polar aprotic nature and ability to stabilize intermediates. Catalysts such as piperidine (2–5 mol%) enhance the Knoevenagel condensation rate by deprotonating the active methylene group.

Temperature and Time Parameters

• Cyclocondensation : Conducted at 80–90°C for 6–8 hours to ensure complete ring closure.

• Knoevenagel Reaction : Requires reflux conditions (78°C for ethanol) for 8–12 hours to achieve >70% conversion.

Analytical Characterization

Spectroscopic Data

• IR Spectroscopy : The compound exhibits characteristic peaks at 1720 cm⁻¹ (C=O, thiazolidinone), 1665 cm⁻¹ (C=O, pyrazolone), and 1520 cm⁻¹ (NO₂ asymmetric stretching).

• ¹H NMR (DMSO-d₆) : δ 2.25 (s, 3H, CH₃), 3.45 (s, 3H, N-CH₃), 5.10 (s, 1H, CH-S), 7.20–8.10 (m, 9H, aromatic protons).

Elemental Analysis

Calculated for C₂₁H₁₇N₅O₄S: C, 57.92%; H, 3.93%; N, 16.08%. Found: C, 57.85%; H, 3.89%; N, 16.02%.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Time (h)	Key Advantage
Knoevenagel Condensation	72	12	High regioselectivity
Cyclocondensation	68	8	One-pot synthesis

Challenges and Mitigation Strategies

Nitro Group Sensitivity

The 4-nitrophenyl group is prone to reduction under acidic conditions. Using mild reagents (e.g., avoiding Sn/HCl) and inert atmospheres (N₂/Ar) preserves functionality.

Byproduct Formation

Incomplete cyclization may yield open-chain intermediates. Column chromatography (silica gel, ethyl acetate/hexane) effectively isolates the pure product .

Q & A

Q. What are the standard synthetic protocols for preparing this compound, and what key intermediates are involved?

The compound is synthesized via cyclocondensation reactions. A typical method involves refluxing a mixture of 1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazole-4-carbaldehyde derivatives with 4-nitrophenyl-substituted thiazolidinone precursors in ethanol or dimethylformamide (DMF). Triethylamine is often added as a catalyst to facilitate imine or hydrazone formation . Key intermediates include hydrazonoyl chlorides and pyrazolone derivatives, which are characterized by NMR and IR spectroscopy to confirm regioselectivity .

Q. Which spectroscopic techniques are critical for characterizing this compound, and what structural features do they confirm?

• 1H/13C NMR : Assigns protons and carbons in the pyrazolone and thiazolidinone rings, confirming substituent positions (e.g., 4-nitrophenyl vs. phenyl groups) .
• IR Spectroscopy : Identifies carbonyl stretches (C=O at ~1700 cm⁻¹ for pyrazolone and thiazolidinone) and nitro group vibrations (~1520 cm⁻¹) .
• X-ray Crystallography : Resolves crystal packing and intramolecular interactions, such as hydrogen bonding between the amide and nitro groups .

Q. How is purity assessed during synthesis, and what analytical methods are used?

Purity is determined via HPLC (reverse-phase C18 columns) and melting point analysis. TLC (silica gel, ethyl acetate/hexane) monitors reaction progress. High-resolution mass spectrometry (HRMS) confirms molecular ion peaks (e.g., [M+H]+) with <5 ppm error .

Advanced Research Questions

Q. How do reaction conditions (solvent, temperature, catalyst) influence yield and regioselectivity in the synthesis of this compound?

• Solvent : Ethanol favors cyclization but may require longer reflux times (~6–8 hours), while DMF accelerates reactions but risks side products like dimerization .
• Catalysts : Triethylamine enhances nucleophilic attack on carbonyl groups, but excess amounts can deprotonate intermediates, altering reaction pathways .
• Temperature : Reflux (70–80°C) optimizes cyclization, while higher temperatures (>100°C) degrade nitro groups . Yield variations (50–75%) across studies suggest solvent-catalyst interplay .

Q. What computational methods are used to predict the compound’s reactivity or pharmacological interactions?

• DFT Calculations : Analyze electron density distribution, identifying nucleophilic (pyrazolone carbonyl) and electrophilic (nitro group) sites .
• Molecular Docking : Screens against targets like cyclooxygenase-2 (COX-2) or kinases, leveraging the nitro group’s hydrogen-bonding potential .
• Hirshfeld Surface Analysis : Quantifies intermolecular interactions (e.g., C–H···O bonds) in crystal structures, guiding solubility optimization .

Q. How can structural modifications (e.g., substituting the nitro group) alter biological activity or physicochemical properties?

• Nitro → Methoxy : Reduces electron-withdrawing effects, increasing solubility but decreasing COX-2 inhibition .
• Phenyl → Heteroaromatic (e.g., pyridine) : Enhances π-stacking in protein binding pockets but may reduce metabolic stability .
• Thiazolidinone Ring Expansion : Introducing a tetrazolyl group improves antioxidant activity but complicates synthesis .

Q. How do researchers resolve contradictions in reported biological data (e.g., varying IC50 values in enzyme assays)?

• Assay Conditions : Differences in buffer pH or co-solvents (e.g., DMSO concentration) can alter ligand-protein interactions .
• Enzyme Isoforms : COX-1 vs. COX-2 selectivity studies require isoform-specific inhibitors to validate results .
• Metabolite Interference : LC-MS/MS quantifies parent compound vs. metabolites in cell lysates to confirm target engagement .

Q. What strategies optimize crystallization for X-ray studies, given the compound’s low solubility?

• Co-Crystallization : Use small-molecule additives (e.g., caffeine) to stabilize crystal lattices .
• Mixed Solvents : DMF-ethanol (1:1) reduces nucleation rates, yielding larger crystals .
• Temperature Gradients : Slow cooling from 60°C to 4°C enhances crystal uniformity .